Cas no 1696475-22-5 (2-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole)

• Product Name: 2-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole
• CAS No: 1696475-22-5
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 5744335
• PubChem ID: 103314755
• Update Time: 2023-11-24

2-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1119057
• 2-{2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}-1,3-thiazole
• 1696475-22-5
• Imidazo[1,2-a]pyrimidine, 1,2,3,5,6,7-hexahydro-5-(2-thiazolyl)-
• 2-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1,3-thiazole

• Inchi： 1S/C9H12N4S/c1-2-11-9-12-3-5-13(9)7(1)8-10-4-6-14-8/h4,6-7H,1-3,5H2,(H,11,12)
• InChI Key： YMAFVPHWKBAFJZ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1CCN=C2NCCN12

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 350.3±52.0 °C(Predicted)
• pka: 13.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines